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Compound of Interest

Compound Name: MCPA-sodium

Cat. No.: B164995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the environmental fate and degradation

pathways of MCPA-sodium (sodium (4-chloro-2-methylphenoxy)acetate), a widely used

phenoxy herbicide. Understanding its behavior in various environmental compartments is

crucial for assessing its ecological impact and ensuring its safe use. This document

summarizes key quantitative data, details experimental protocols for its study, and visualizes its

degradation pathways.

Executive Summary
MCPA-sodium is characterized by its high water solubility and mobility in the environment. Its

persistence is largely governed by microbial degradation in soil and water, with photolysis also

playing a role in aqueous environments. The primary degradation product across different

pathways is 4-chloro-2-methylphenol (4C2MP). While MCPA-sodium itself is readily degraded

under favorable aerobic conditions, its potential for leaching into groundwater and persistence

in anaerobic environments are key considerations in its environmental risk assessment.

Physicochemical Properties and Dissociation
MCPA-sodium is the sodium salt of the weak acid MCPA. In the environment, its form is highly

dependent on the pH. With a pKa of approximately 3.07, MCPA-sodium rapidly dissociates in

water and soil to the MCPA anion and a sodium cation.[1] At environmental pH values (typically

5-9), the anionic form of MCPA is predominant.[1] This high water solubility and anionic nature
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contribute to its mobility in soil and aquatic systems. While often applied as a salt or ester,

these forms are quickly hydrolyzed to the acid anion in the environment, making the fate of the

MCPA anion the primary focus.[1][2]

Environmental Fate and Degradation Pathways
The dissipation of MCPA-sodium from the environment is a result of a combination of biotic

and abiotic processes, including biodegradation, photodegradation, and hydrolysis.

Degradation in Soil
Microbial degradation is the principal mechanism of MCPA dissipation in soil. The rate of

degradation is influenced by soil type, organic matter content, moisture, temperature, and the

composition of the soil microbial community.

Aerobic Degradation: Under aerobic conditions, MCPA is readily degraded by soil

microorganisms. The degradation typically follows first-order kinetics. The primary step involves

the cleavage of the ether linkage to form 4-chloro-2-methylphenol (4C2MP) and subsequently

other smaller molecules.[3] Further degradation of 4C2MP can occur, leading to ring opening

and eventual mineralization to carbon dioxide and water. Other reported metabolites include

phenoxyacetic acid (PAC), 4-chlorophenol (4CP), and 2-methylphenol (2MP).[1][4]

Anaerobic Degradation: In anaerobic environments, such as saturated soils and sediments, the

degradation of MCPA is significantly slower.[1] This can lead to the persistence of MCPA in

these compartments and the potential for it to become a long-term source of contamination.
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Degradation pathways of MCPA in aquatic environments.

Quantitative Data on Environmental Fate
The following tables summarize key quantitative data for the environmental fate of MCPA. It is

important to note that these values can vary significantly depending on specific environmental

conditions.

Table 1: Degradation Half-life (DT50) of MCPA
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Environmental
Compartment

Condition DT50 Range (days) References

Soil Aerobic 2.2 - 24 [5]

Soil Anaerobic Slower than aerobic [1]

Water Photolysis 20 - 24 [6]

Water Biodegradation
~13 (in rice paddy

water)
[6]

Water-Sediment

System
Aerobic 13 - 15 [7]

Table 2: Soil Adsorption and Mobility

Parameter Value Interpretation References

Koc 20 - 118 L/kg
High to Very High

Mobility
[1][8]

log Kow (MCPA acid) -0.81 - 0.71 (pH 7)
Low potential for

bioaccumulation

Experimental Protocols
The environmental fate of MCPA-sodium is typically investigated using standardized

laboratory and field studies, often following internationally recognized guidelines such as those

from the Organisation for Economic Co-operation and Development (OECD).

Aerobic and Anaerobic Transformation in Soil (OECD
307)
This guideline is used to determine the rate and pathway of degradation of a substance in soil

under both aerobic and anaerobic conditions.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

http://www.pjoes.com/pdf-88386-22244?filename=Sorption_+Degradation+and.pdf
https://www.sourcetotap.eu/wp-content/uploads/2022/07/Morton-et-al-2019-A-review-of-the-pesticide-MCPA-in-the-land-water.pdf
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/mcpa-2003.pdf?sfvrsn=3b033c40_3
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/mcpa-2003.pdf?sfvrsn=3b033c40_3
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
https://www.sourcetotap.eu/wp-content/uploads/2022/07/Morton-et-al-2019-A-review-of-the-pesticide-MCPA-in-the-land-water.pdf
http://extoxnet.orst.edu/pips/MCPA.htm
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil Selection: Representative agricultural soils are chosen, characterized by their

physicochemical properties (pH, organic carbon content, texture, microbial biomass).

Test Substance Application: Radiolabeled (¹⁴C) MCPA-sodium is typically used to trace its

fate. It is applied to soil samples at a rate relevant to its agricultural use.

Incubation:

Aerobic: Soil samples are incubated in the dark at a constant temperature (e.g., 20°C) and

moisture content (e.g., 40-60% of maximum water holding capacity). A continuous flow of

air is maintained, and evolved ¹⁴CO₂ is trapped to measure mineralization.

Anaerobic: After an initial aerobic phase to establish microbial activity, the soil is flooded

with water, and the system is purged with an inert gas (e.g., nitrogen) to create anaerobic

conditions.

Sampling and Analysis: Soil samples are taken at various time intervals and extracted with

appropriate solvents. The parent compound and its transformation products are identified

and quantified using techniques such as High-Performance Liquid Chromatography (HPLC)

with radiometric detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

Unextractable (bound) residues are also quantified.

Data Analysis: The rate of degradation (DT50) is calculated using appropriate kinetic models,

and a degradation pathway is proposed.
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Start: OECD 307 Study

Soil Characterization & Preparation

Application of 14C-MCPA-Sodium

Incubation (Aerobic or Anaerobic)
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Solvent Extraction
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End: Degradation Profile
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Experimental workflow for OECD 307.
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Adsorption - Desorption Using a Batch Equilibrium
Method (OECD 106)
This guideline is used to determine the adsorption and desorption potential of a chemical in

different soils, which is indicative of its mobility.

Methodology:

Soil Selection: A range of soils (typically 5) with varying properties (organic carbon content,

clay content, pH, and texture) are selected.

Preliminary Tests: Initial tests are conducted to determine the optimal soil-to-solution ratio,

equilibration time, and to check for any abiotic degradation or adsorption to the test vessels.

Adsorption Phase:

Aqueous solutions of MCPA-sodium (often ¹⁴C-labeled) at different concentrations are

added to soil samples in centrifuge tubes.

The soil suspensions are agitated (e.g., on a shaker) in the dark at a constant temperature

until equilibrium is reached.

The samples are then centrifuged to separate the soil and aqueous phases.

The concentration of MCPA-sodium in the aqueous phase is measured. The amount

adsorbed to the soil is calculated by the difference from the initial concentration.

Desorption Phase: After the adsorption phase, the supernatant is replaced with a fresh

solution (without MCPA-sodium), and the samples are agitated again to determine the

extent of desorption.

Data Analysis: Adsorption and desorption coefficients (Kd and Koc) are calculated. The

Freundlich or Langmuir isotherm models are often used to describe the adsorption behavior.
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Start: OECD 106 Study

Selection of Multiple Soil Types

Adsorption Phase:
Soil + MCPA solution -> Equilibrate

Centrifugation & Analysis of Aqueous Phase

Desorption Phase:
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Experimental workflow for OECD 106.

Conclusion
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MCPA-sodium is a mobile herbicide that is primarily degraded by microbial action in soil and

water. Its persistence is significantly longer in anaerobic environments. The main degradation

product is 4-chloro-2-methylphenol. The standardized experimental protocols outlined in this

guide are essential for generating the data needed to accurately assess the environmental risk

of MCPA-sodium and to develop strategies for its responsible use. Further research into the

degradation pathways under various environmental conditions and the ecotoxicological effects

of its metabolites is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-body
https://www.benchchem.com/product/b164995?utm_src=pdf-custom-synthesis
https://www.sourcetotap.eu/wp-content/uploads/2022/07/Morton-et-al-2019-A-review-of-the-pesticide-MCPA-in-the-land-water.pdf
https://www.researchgate.net/publication/346150288_Approaches_to_herbicide_MCPA_pollution_mitigation_in_drinking_water_source_catchments_using_enhanced_space_and_time_monitoring/fulltext/5fbcb90da6fdcc6cc65e4386/Approaches-to-herbicide-MCPA-pollution-mitigation-in-drinking-water-source-catchments-using-enhanced-space-and-time-monitoring.pdf
https://en.wikipedia.org/wiki/MCPA
https://www.researchgate.net/publication/11637777_Study_of_the_Degradation_of_the_Herbicides_24-D_and_MCPA_at_Different_Depths_in_Contaminated_Agricultural_Soil
http://www.pjoes.com/pdf-88386-22244?filename=Sorption_+Degradation+and.pdf
https://cdn.who.int/media/docs/default-source/wash-documents/wash-chemicals/mcpa-2003.pdf?sfvrsn=3b033c40_3
https://www.ibacon.com/your-study-type/environmental-fate/oecd-307-aerobic-and-anaerobic-transformation-soil
http://extoxnet.orst.edu/pips/MCPA.htm
https://www.benchchem.com/product/b164995#environmental-fate-and-degradation-pathways-of-mcpa-sodium
https://www.benchchem.com/product/b164995#environmental-fate-and-degradation-pathways-of-mcpa-sodium
https://www.benchchem.com/product/b164995#environmental-fate-and-degradation-pathways-of-mcpa-sodium
https://www.benchchem.com/product/b164995#environmental-fate-and-degradation-pathways-of-mcpa-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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